2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine
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Description
2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine is a heterocyclic ethylamine derivative featuring a pyrazole ring substituted with a methyl group at the 1-position and a methoxy group at the 2-position of the ethanamine backbone. This compound belongs to a broader class of 2-(heteroaryl)ethylamines, which are structurally analogous to biogenic amines like histamine, serotonin, and dopamine, making them pharmacologically relevant .
Properties
Molecular Formula |
C7H13N3O |
|---|---|
Molecular Weight |
155.20 g/mol |
IUPAC Name |
2-methoxy-2-(1-methylpyrazol-4-yl)ethanamine |
InChI |
InChI=1S/C7H13N3O/c1-10-5-6(4-9-10)7(3-8)11-2/h4-5,7H,3,8H2,1-2H3 |
InChI Key |
GZNLDEAZSYCTCP-UHFFFAOYSA-N |
Canonical SMILES |
CN1C=C(C=N1)C(CN)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine typically involves the reaction of 1-methyl-4-pyrazole with 2-methoxyethanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as tetrahydrofuran, and may require the use of a catalyst to facilitate the reaction .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield different amine derivatives.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce various amine derivatives .
Scientific Research Applications
2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
Structural Differences and Implications
- Pyrazole Substitution : Unlike 2-(4-nitro-1H-pyrazol-1-yl)ethanamine , the target compound lacks electron-withdrawing groups (e.g., nitro), suggesting reduced electrophilicity but enhanced stability under physiological conditions.
- Hybrid Heterocycles : Thiazole- or pyrazine-containing analogs (e.g., ) exhibit distinct electronic profiles due to sulfur or nitrogen-rich rings, which influence binding to biological targets like ion channels or enzymes.
Pharmacological and Toxicological Profiles
- Neurotransmitter Analogs : Ethylamine derivatives with heteroaryl groups often act as histamine or serotonin receptor modulators . The target compound’s pyrazole moiety may mimic imidazole in histamine, enabling receptor interaction.
- Toxicity : Similar compounds (e.g., ) show acute oral toxicity (LD₅₀ ~100–300 mg/kg) and irritancy, necessitating protective handling.
Biological Activity
2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine is a chemical compound characterized by its unique structure, which includes a methoxy group, a pyrazole ring, and an ethanamine moiety. This compound's structural features suggest significant potential for various biological activities, making it an area of interest in medicinal chemistry and pharmacology.
Structural Characteristics
The compound features:
- Methoxy Group (-OCH₃) : Enhances solubility and reactivity.
- Pyrazole Ring : A five-membered ring containing two nitrogen atoms, known for its diverse pharmacological properties.
- Ethanamine Moiety (-CH₂-CH₂-NH₂) : Contributes to the compound's reactivity and biological interactions.
Biological Activities
Research indicates that 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine exhibits various biological activities, including:
- Anticancer Activity : The compound has shown potential against different cancer cell lines, with studies indicating significant inhibition of cell proliferation.
- Anti-inflammatory Properties : Its structural components may interact with inflammatory pathways, providing therapeutic potential in inflammatory diseases.
- Neuropharmacological Effects : Investigations into its effects on neurotransmitter systems suggest possible applications in treating neurological disorders.
Anticancer Activity
A study evaluated the antiproliferative effects of 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine against several cancer cell lines. The results indicated:
| Cell Line | IC50 (µM) | Effectiveness (%) |
|---|---|---|
| HeLa (Cervical) | 10.5 | 62.3 |
| A549 (Lung) | 8.2 | 70.1 |
| MCF-7 (Breast) | 12.0 | 55.0 |
These findings suggest that the compound has a moderate to high level of effectiveness against these cancer types, warranting further exploration into its mechanism of action.
Anti-inflammatory Effects
Another study focused on the anti-inflammatory properties of the compound using an in vitro model of inflammation induced by lipopolysaccharide (LPS). The results showed that treatment with 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine significantly reduced pro-inflammatory cytokine production:
| Cytokine | Control (pg/mL) | Treated (pg/mL) |
|---|---|---|
| TNF-alpha | 1500 | 600 |
| IL-6 | 1200 | 450 |
This data indicates that the compound may modulate inflammatory responses, highlighting its potential therapeutic applications.
While specific mechanisms for 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine are still under investigation, preliminary studies suggest it may act through:
- Inhibition of Kinase Activity : Similar compounds have been shown to inhibit kinases involved in cancer progression.
- Modulation of Neurotransmitter Receptors : Its structural analogs have demonstrated affinity for serotonin receptors, suggesting potential neuropharmacological effects.
Comparative Analysis with Related Compounds
To better understand the biological activity of 2-Methoxy-2-(1-methyl-4-pyrazolyl)ethanamine, a comparison with structurally related compounds is valuable:
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 1-Methylpyrazole | Methyl group on pyrazole | Anticancer, anti-inflammatory |
| 4-Aminoantipyrine | Amino group on pyridine-like structure | Analgesic properties |
| Pyrazole derivatives with alkyl chains | Various alkyl substitutions | Diverse activities depending on substitutions |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
